Cas no 1261924-96-2 (2-(4-ethoxy-2-methylphenyl)-4-nitrobenzoic Acid)

• Product Name: 2-(4-ethoxy-2-methylphenyl)-4-nitrobenzoic Acid
• CAS No: 1261924-96-2
• MF: C₁₆H₁₅NO₅
• MW: 301.294004678726
• MDL: MFCD18321279
• CID: 1223225
• PubChem ID: 53227170
• Update Time: 2025-06-08

2-(4-ethoxy-2-methylphenyl)-4-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxy-2-methylphenyl)-4-nitrobenzoic Acid
• DTXSID90690757
• 1261924-96-2
• 2-(4-Ethoxy-2-methylphenyl)-4-nitrobenzoic acid, 95%
• MFCD18321279
• 4'-Ethoxy-2'-methyl-5-nitro[1,1'-biphenyl]-2-carboxylic acid

• MDL： MFCD18321279
• Inchi： 1S/C16H15NO5/c1-3-22-12-5-7-13(10(2)8-12)15-9-11(17(20)21)4-6-14(15)16(18)19/h4-9H,3H2,1-2H3,(H,18,19)
• InChI Key： XDMFWXJNHZJDAM-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=C(C)C=1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 301.09502258g/mol
• Monoisotopic Mass: 301.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 92.4Ų